Cas no 1799612-25-1 (2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene)

• Product Name: 2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene
• CAS No: 1799612-25-1
• MF: C₈H₇BrClFO
• MW: 253.50
• CID: 5076236
• Update Time: 2025-06-12

2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene

• Inchi： 1S/C8H7BrClFO/c1-4-5(9)3-6(11)8(12-2)7(4)10/h3H,1-2H3
• InChI Key： PLJRMBBTCXTWFE-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(Br)=C(C)C=1Cl)F)C

Additional information on 2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene

Introduction to 2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene (CAS No. 1799612-25-1)

2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene (CAS No. 1799612-25-1) is a multifunctional aromatic compound with a unique combination of halogen and methoxy substituents. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. The intricate structure of this compound, characterized by the presence of chlorine, fluorine, iodine, and methoxy groups, endows it with a wide range of chemical properties and reactivity profiles that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene is particularly noteworthy. The chlorine and fluorine atoms provide the molecule with distinct electronic and steric properties, while the iodine atom serves as a versatile leaving group for various substitution reactions. The methoxy group adds polarity and can influence the molecule's solubility and reactivity. The methyl group, attached to the benzene ring, further modulates the electronic environment and can affect the compound's stability and reactivity.

In the context of pharmaceutical research, 2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene has shown promise as an intermediate in the synthesis of novel drugs. The halogenated benzene ring is a common structural motif in many bioactive compounds, including antibiotics, antivirals, and anticancer agents. Recent studies have explored the use of this compound in the development of targeted therapies for various diseases. For instance, researchers at the University of California have utilized this compound as a building block in the synthesis of potent inhibitors of specific enzymes involved in cancer progression.

The synthetic versatility of 2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene is another key factor contributing to its importance in chemical research. The iodine atom can be readily replaced by other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling or Sonogashira coupling. These reactions allow for the facile introduction of a wide range of substituents, enabling the synthesis of diverse derivatives with tailored properties. This flexibility makes it an attractive starting material for combinatorial chemistry approaches and high-throughput screening methods.

In materials science, 2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene has been investigated for its potential use in the development of advanced materials. The presence of multiple halogen atoms can influence the electronic properties of polymers and other materials derived from this compound. For example, researchers at MIT have explored its use in the synthesis of conductive polymers with enhanced stability and performance. These materials have potential applications in electronics, energy storage, and sensing technologies.

The environmental impact of 2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene is also an important consideration. While halogenated compounds can sometimes pose environmental concerns due to their persistence and potential toxicity, recent advancements in green chemistry have led to more sustainable synthetic methods for producing this compound. These methods aim to minimize waste generation and reduce the use of hazardous reagents, aligning with broader efforts to promote environmentally responsible practices in chemical manufacturing.

In conclusion, 2-Chloro-4-fluoro-5-iodo-3-methoxy-1-methylbenzene (CAS No. 1799612-25-1) is a versatile and promising compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups provides it with valuable chemical properties that make it an important intermediate in various research and industrial processes. Ongoing research continues to uncover new possibilities for its use, further solidifying its position as a key player in modern chemistry.